Cas no 2680879-61-0 (benzyl 4-2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetylpiperazine-1-carboxylate)

• Product Name: benzyl 4-2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetylpiperazine-1-carboxylate
• CAS No: 2680879-61-0
• MF: C₁₇H₁₈ClN₅O₅
• MW: 407.808322429657
• CID: 5625953
• PubChem ID: 165929594
• Update Time: 2025-10-28

benzyl 4-2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-[2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine-1-carboxylate
• EN300-28303537
• 2680879-61-0
• benzyl 4-2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetylpiperazine-1-carboxylate

• Inchi： 1S/C17H18ClN5O5/c18-14-10-22(19-16(14)23(26)27)11-15(24)20-6-8-21(9-7-20)17(25)28-12-13-4-2-1-3-5-13/h1-5,10H,6-9,11-12H2
• InChI Key： YRKZMBFGSRLMCB-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CC(N1CCN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 407.0996464g/mol
• Monoisotopic Mass: 407.0996464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on benzyl 4-2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetylpiperazine-1-carboxylate

Benzyl 4-(2-(4-Chloro-3-nitro-1H-pyrazol-1-yl)acetyl)piperazine-1-carboxylate: A Comprehensive Overview

Benzyl 4-(2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetyl)piperazine-1-carboxylate (CAS No. 2680879-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique structural features, serves as a key intermediate in the synthesis of biologically active molecules. Its molecular structure combines a piperazine core with a nitropyrazole moiety, making it a versatile building block for drug discovery and development.

The growing interest in heterocyclic compounds like benzyl 4-(2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetyl)piperazine-1-carboxylate stems from their wide range of applications in medicinal chemistry. Researchers are particularly interested in how modifications to its structure can lead to compounds with enhanced bioactivity. Recent studies have explored its potential as a precursor for kinase inhibitors, which are crucial in targeted cancer therapies—a hot topic in current pharmaceutical research.

From a chemical perspective, CAS 2680879-61-0 exhibits interesting properties due to the presence of both electron-withdrawing (nitro and chloro groups) and electron-donating (piperazine nitrogen) components. This electronic configuration makes it valuable for studying structure-activity relationships in drug design. The compound's solubility profile—moderate in polar organic solvents but limited in water—makes it particularly suitable for organic synthesis applications.

The synthetic utility of benzyl 4-(2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetyl)piperazine-1-carboxylate extends beyond pharmaceuticals. In agrochemical research, similar structures have shown promise as potential pesticide intermediates, addressing the growing demand for novel crop protection agents. This aligns with current trends in sustainable agriculture and the search for environmentally friendly alternatives to traditional pesticides.

Quality control of 2680879-61-0 typically involves advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly employed to ensure the compound meets research-grade standards. The benzyl protecting group in its structure offers synthetic flexibility, allowing for selective deprotection in multi-step synthesis—a feature highly valued in modern organic chemistry.

Storage and handling of benzyl 4-(2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetyl)piperazine-1-carboxylate require standard laboratory precautions. While not classified as highly hazardous, it should be stored in cool, dry conditions away from strong oxidizers. These handling considerations reflect current best practices in chemical management and workplace safety protocols.

The market for specialized intermediates like CAS 2680879-61-0 has expanded significantly with the growth of contract research organizations and custom synthesis services. Pharmaceutical companies increasingly outsource the production of such building blocks to focus on core drug development activities. This trend underscores the compound's importance in the modern pharmaceutical supply chain.

Recent patent literature reveals growing interest in derivatives of benzyl 4-(2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetyl)piperazine-1-carboxylate, particularly in areas of inflammation and metabolic disorder research. The compound's structural flexibility allows for diverse modifications, making it valuable for probing biological targets—an approach central to current drug discovery paradigms.

From an environmental standpoint, the development of 2680879-61-0 and related compounds increasingly considers green chemistry principles. Researchers are exploring more sustainable synthetic routes and improved atom economy in its production—addressing the pharmaceutical industry's push toward greener processes.

Analytical challenges associated with benzyl 4-(2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetyl)piperazine-1-carboxylate include its characterization in complex mixtures and stability under various conditions. Advanced mass spectrometry techniques, particularly high-resolution MS, have become essential tools for its identification and purity assessment in research settings.

The future research directions for CAS 2680879-61-0 likely include exploration of its enantiomeric forms (if applicable) and further investigation of its potential as a scaffold for targeted drug delivery systems. These areas align with current pharmaceutical industry priorities and could significantly enhance the compound's utility in medicinal chemistry applications.

In summary, benzyl 4-(2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetyl)piperazine-1-carboxylate represents an important intermediate in modern chemical research. Its unique structural features and synthetic versatility make it valuable across multiple disciplines, from drug discovery to materials science. As research continues to uncover new applications for such heterocyclic compounds, 2680879-61-0 will likely remain an important tool for chemists and researchers worldwide.